Cas no 2089650-81-5 (5-Bromo-2-chloro-4-(trifluoromethyl)benzoic acid)

• Product Name: 5-Bromo-2-chloro-4-(trifluoromethyl)benzoic acid
• CAS No: 2089650-81-5
• MF: C₈H₃BrClF₃O₂
• MW: 303.460431337357
• MDL: MFCD30829181
• CID: 4636197
• PubChem ID: 131429885
• Update Time: 2025-10-22

5-Bromo-2-chloro-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-(trifluoromethyl)benzoic acid
• CID 131429885
• AMY17579
• 5-Bromo-2-chloro-4-trifluoromethyl-benzoic acid
• 2089650-81-5
• MFCD30829181
• 5-Bromo-2-chloro-4-(trifluoromethyl)benzoicacid
• AS-67659
• AKOS037646258

• MDL： MFCD30829181
• Inchi： 1S/C8H3BrClF3O2/c9-5-1-3(7(14)15)6(10)2-4(5)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： ZFOHGYAHOICPJE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=CC=1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 301.89570g/mol
• Monoisotopic Mass: 301.89570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Additional information on 5-Bromo-2-chloro-4-(trifluoromethyl)benzoic acid

5-Bromo-2-chloro-4-(trifluoromethyl)benzoic acid (CAS No. 2089650-81-5): An Overview of a Versatile Compound in Modern Chemistry

5-Bromo-2-chloro-4-(trifluoromethyl)benzoic acid (CAS No. 2089650-81-5) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its unique combination of bromine, chlorine, and trifluoromethyl functional groups, exhibits a wide range of properties that make it an invaluable building block for various applications.

The structure of 5-bromo-2-chloro-4-(trifluoromethyl)benzoic acid is particularly noteworthy. The presence of the bromine and chlorine atoms introduces halogen functionalities that can significantly influence the compound's reactivity and stability. The trifluoromethyl group, known for its electron-withdrawing properties, further enhances the compound's chemical robustness and biological activity. These features collectively make 5-bromo-2-chloro-4-(trifluoromethyl)benzoic acid a versatile starting material for synthetic transformations and derivatization processes.

In the realm of medicinal chemistry, 5-bromo-2-chloro-4-(trifluoromethyl)benzoic acid has shown promise as a key intermediate in the development of novel pharmaceuticals. Recent studies have highlighted its potential in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, researchers at the University of California have utilized this compound to synthesize a series of derivatives that exhibit potent anti-inflammatory effects by inhibiting specific enzymes involved in inflammatory pathways.

Moreover, the synthetic accessibility of 5-bromo-2-chloro-4-(trifluoromethyl)benzoic acid has been improved through various innovative methods. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which allow for the efficient introduction of diverse functional groups onto the aromatic ring. This versatility in synthesis opens up numerous possibilities for tailoring the compound to meet specific application requirements.

In materials science, 5-bromo-2-chloro-4-(trifluoromethyl)benzoic acid has found applications in the development of advanced functional materials. Its unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Researchers at Stanford University have demonstrated that derivatives of this compound can be used to enhance the performance of OFETs by improving charge transport properties.

The environmental impact of 5-bromo-2-chloro-4-(trifluoromethyl)benzoic acid is also an important consideration. While the compound itself is not classified as hazardous, its use in industrial processes requires careful management to ensure environmental safety. Recent studies have focused on developing green synthesis methods that minimize waste and reduce the environmental footprint associated with its production.

In conclusion, 5-bromo-2-chloro-4-(trifluoromethyl)benzoic acid (CAS No. 2089650-81-5) stands out as a highly versatile compound with a broad range of applications in modern chemistry. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development in areas such as medicinal chemistry, materials science, and environmental science. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.